BENGHE Foundational & Exploratory

Check Availability & Pricing

CAS number and molecular weight of Dicetyl
peroxydicarbonate.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dicetyl peroxydicarbonate

Cat. No.: B1670454

An In-depth Technical Guide to Dicetyl Peroxydicarbonate

This technical guide provides a comprehensive overview of Dicetyl Peroxydicarbonate,
including its chemical properties, synthesis, applications, and safety considerations. The
information is intended for researchers, scientists, and professionals in chemical synthesis and
polymer science.

Chemical and Physical Properties

Dicetyl peroxydicarbonate is an organic peroxide primarily used as a radical initiator in
polymerization processes.[1][2][3][4][5] Its key properties are summarized in the table below.
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Property Value

CAS Number 26322-14-5[1][6][7]

Molecular Formula C34H6606[6][7][8][9]

Molecular Weight 570.88 g/mol [6][7]1[9]

Appearance White, odorless solid (powder or granules)[6]

Melting Point 52-54 °C[7]

Solubility Insoluble in water (1. pg/L at 20°C); Soluble in
ketones and aromatic hydrocarbons[6]

Active Oxygen Content 2.80%[10][11]

Self-Accelerating Decomposition Temperature

40°C[12]
(SADT)

Experimental Protocols
General Synthesis of Dicetyl Peroxydicarbonate

A general method for the synthesis of peroxydicarbonates involves the reaction of an alkali
metal peroxide with a haloformate.[13] The following is a representative protocol:

o Preparation of Alkali Metal Peroxide: An alkali metal hydroxide is mixed with a peroxide (e.g.,
hydrogen peroxide) to form the corresponding alkali metal peroxide.[13] This reaction should
be conducted at a controlled temperature, preferably between 0°C and 10°C, to prevent
decomposition of the peroxide.[13]

o Reaction with Haloformate: The freshly prepared alkali metal peroxide is then added to a
mixture containing the corresponding haloformate (in this case, cetyl chloroformate), a
dispersant, and water.[13]

o Homogenization: The reaction mixture is homogenized throughout the process to ensure the
formation of small droplets of the desired peroxydicarbonate.[13]

o Reaction Completion and Work-up: The reaction is stirred for a period of 30-50 minutes.[14]
After completion, the stirring is stopped, and the mother liquor is separated. The product is
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then washed until a neutral pH (5-7) is achieved.[14]
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Step 1: Alkali Metal Peroxide Formation

Alkali Metal Hydroxide Hydrogen Peroxide

\ / Step 2: Peroxydicarbonate Synthesis

Alkali Metal Peroxide Solution Cetyl Chloroformate Dispersant + Water

Reaction Mixture

l

Homogenization

'

Dicetyl Peroxydicarbonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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